Cas no 91088-11-8 (4-(3,5-Dimethyl-1H-pyrazol-1-yl)benzene-1-sulfonic Acid)
4-(3,5-Dimethyl-1H-pyrazol-1-yl)benzene-1-sulfonic Acid Chemical and Physical Properties
Names and Identifiers
-
- 4-(3,5-Dimethyl-pyrazol-1-yl)-benzenesulfonic acid
- CS-0222776
- 4-(3,5-dimethyl-1H-pyrazol-1-yl)benzene-1-sulfonicacid
- RDA08811
- AQ-086/43383904
- SR-01000323194
- 4-(3,5-dimethyl-1H-pyrazol-1-yl)benzene-1-sulfonic acid
- 979-118-8
- AM-879/41047423
- CHEMBL3593496
- 4-(3,5-dimethyl-1H-pyrazol-1-yl)benzenesulfonic acid
- EN300-112584
- 4-(3,5-dimethylpyrazol-1-yl)benzenesulfonic acid
- AKOS000295418
- SR-01000323194-1
- BAS 03812724
- 91088-11-8
- 1-(4-sulfophenyl)-3,5-dimethylpyrazole
- Z276683550
- SCHEMBL20846589
- 4-(3,5-Dimethyl-1H-pyrazol-1-yl)benzene-1-sulfonic Acid
-
- Inchi: 1S/C11H12N2O3S/c1-8-7-9(2)13(12-8)10-3-5-11(6-4-10)17(14,15)16/h3-7H,1-2H3,(H,14,15,16)
- InChI Key: WQRCWANXNSXVRQ-UHFFFAOYSA-N
- SMILES: S(C1C=CC(=CC=1)N1C(C)=CC(C)=N1)(=O)(=O)O
Computed Properties
- Exact Mass: 252.05686342Da
- Monoisotopic Mass: 252.05686342Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 357
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 80.6Ų
4-(3,5-Dimethyl-1H-pyrazol-1-yl)benzene-1-sulfonic Acid Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
4-(3,5-Dimethyl-1H-pyrazol-1-yl)benzene-1-sulfonic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B432353-10mg |
4-(3,5-Dimethyl-1H-pyrazol-1-yl)benzene-1-sulfonic Acid |
91088-11-8 | 10mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B432353-50mg |
4-(3,5-Dimethyl-1H-pyrazol-1-yl)benzene-1-sulfonic Acid |
91088-11-8 | 50mg |
$ 185.00 | 2022-06-07 | ||
| TRC | B432353-100mg |
4-(3,5-Dimethyl-1H-pyrazol-1-yl)benzene-1-sulfonic Acid |
91088-11-8 | 100mg |
$ 295.00 | 2022-06-07 | ||
| Enamine | EN300-112584-0.05g |
4-(3,5-dimethyl-1H-pyrazol-1-yl)benzene-1-sulfonic acid |
91088-11-8 | 95% | 0.05g |
$174.0 | 2023-10-26 | |
| Enamine | EN300-112584-0.1g |
4-(3,5-dimethyl-1H-pyrazol-1-yl)benzene-1-sulfonic acid |
91088-11-8 | 95% | 0.1g |
$257.0 | 2023-10-26 | |
| Enamine | EN300-112584-0.25g |
4-(3,5-dimethyl-1H-pyrazol-1-yl)benzene-1-sulfonic acid |
91088-11-8 | 95% | 0.25g |
$367.0 | 2023-10-26 | |
| Enamine | EN300-112584-0.5g |
4-(3,5-dimethyl-1H-pyrazol-1-yl)benzene-1-sulfonic acid |
91088-11-8 | 95% | 0.5g |
$579.0 | 2023-10-26 | |
| Enamine | EN300-112584-1.0g |
4-(3,5-dimethyl-1H-pyrazol-1-yl)benzene-1-sulfonic acid |
91088-11-8 | 95% | 1g |
$743.0 | 2023-06-09 | |
| Enamine | EN300-112584-2.5g |
4-(3,5-dimethyl-1H-pyrazol-1-yl)benzene-1-sulfonic acid |
91088-11-8 | 95% | 2.5g |
$1454.0 | 2023-10-26 | |
| Enamine | EN300-112584-5.0g |
4-(3,5-dimethyl-1H-pyrazol-1-yl)benzene-1-sulfonic acid |
91088-11-8 | 95% | 5g |
$2152.0 | 2023-06-09 |
4-(3,5-Dimethyl-1H-pyrazol-1-yl)benzene-1-sulfonic Acid Related Literature
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
Additional information on 4-(3,5-Dimethyl-1H-pyrazol-1-yl)benzene-1-sulfonic Acid
Introduction to 4-(3,5-Dimethyl-1H-pyrazol-1-yl)benzene-1-sulfonic Acid (CAS No. 91088-11-8) and Its Emerging Applications in Chemical Biology
4-(3,5-Dimethyl-1H-pyrazol-1-yl)benzene-1-sulfonic acid, identified by the chemical identifier CAS No. 91088-11-8, is a specialized organic compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential applications. This sulfonated derivative of benzene coupled with a pyrazole moiety presents an intriguing framework for medicinal chemistry and material science research. The compound's molecular architecture, featuring a sulfonic acid group at the para position relative to the pyrazole ring, contributes to its solubility in polar solvents and its ability to interact with biological targets.
The sulfonic acid functionality (-SO₃H) in 4-(3,5-Dimethyl-1H-pyrazol-1-yl)benzene-1-sulfonic acid plays a pivotal role in its reactivity and binding affinity. This group is commonly employed in drug design to enhance water solubility and improve pharmacokinetic profiles of bioactive molecules. The presence of the 3,5-dimethylpyrazole substituent further diversifies the compound's electronic and steric properties, making it a versatile scaffold for developing novel chemical entities.
Recent advancements in computational chemistry have enabled researchers to predict the binding modes of 4-(3,5-Dimethyl-1H-pyrazol-1-yl)benzene-1-sulfonic acid with various biological targets. Studies suggest that this compound exhibits promising interactions with enzymes and receptors involved in metabolic pathways, inflammation, and cancer progression. The pyrazole ring, known for its bioisosteric properties with piperazine and imidazole moieties, facilitates favorable hydrogen bonding interactions within biological systems, enhancing the compound's potential as an inhibitor or modulator.
In the realm of drug discovery, 4-(3,5-Dimethyl-1H-pyrazol-1-yl)benzene-1-sulfonic acid has been explored as a lead compound for developing treatments against neurological disorders. Preliminary pharmacological studies indicate that derivatives of this molecule may exhibit neuroprotective effects by modulating ion channels and neurotransmitter receptors. The sulfonic acid group's ability to form salt bridges with positively charged residues in proteins further supports its role as an effective pharmacophore.
The synthesis of 4-(3,5-Dimethyl-1H-pyrazol-1-yl)benzene-1-sulfonic acid involves multi-step organic reactions, including sulfonylation of benzene derivatives followed by functionalization of the pyrazole ring. Modern synthetic methodologies have improved the efficiency and scalability of these processes, allowing for larger-scale production needed for preclinical and clinical investigations. The compound's stability under various storage conditions makes it suitable for long-term biological assays and structural characterization using spectroscopic techniques such as NMR and mass spectrometry.
One notable application of 4-(3,5-Dimethyl-1H-pyrazol-1-yl)benzene-1-sulfonic acid is in the development of fluorescent probes for cellular imaging. The combination of aromatic rings and heterocyclic systems enhances the compound's fluorescence properties, enabling real-time visualization of biological processes at the molecular level. Researchers have utilized this probe to study protein-protein interactions and metabolic pathways in live cells, providing valuable insights into disease mechanisms.
The environmental impact of 4-(3,5-Dimethyl-1H-pyrazol-1-yl)benzene-1-sulfonic acid has also been examined in recent studies. Biodegradation assays have shown that while the compound is not highly persistent in aquatic environments, its sulfonic acid group contributes to moderate water solubility. Efforts are ongoing to optimize synthetic routes toward greener methodologies that minimize waste generation and hazardous byproducts.
Future research directions for 4-(3,5-Dimethyl-1H-pyrazol-1-yl)benzene-1-sulfonic acid include exploring its role in nanotechnology applications. The compound's ability to form stable complexes with metal ions and nanoparticles suggests potential uses in drug delivery systems and catalytic processes. Additionally, computational modeling can help refine molecular modifications to enhance binding affinity and reduce off-target effects.
In conclusion,4-(3,5-Dimethyl-1H-pyrazol-1-y]benzene-l-sulfonic acid (CAS No. 91088-I I-I) represents a fascinating chemical entity with broad implications across multiple disciplines. Its unique structural features make it a valuable tool for drug discovery,biological imaging,and material science research。 As our understanding of molecular interactions advances,the potential applications of this sulfonated pyrazole derivative are expected to expand,driving innovation in both academic laboratories and industrial settings.
91088-11-8 (4-(3,5-Dimethyl-1H-pyrazol-1-yl)benzene-1-sulfonic Acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)